2-cyano-N-(3-oxobutan-2-ylideneamino)acetamide

Specification

• Molecular Formula: C7H9N3O2
• Molecular Weight: 167.17 g/mol
• IUPAC Name: 2-cyano-N-(3-oxobutan-2-ylideneamino)acetamide
• Standard InChI: InChI=1S/C7H9N3O2/c1-5(6(2)11)9-10-7(12)3-4-8/h3H2,1-2H3,(H,10,12)
• Standard InChI Key: KYBBSJHBCODQTM-UHFFFAOYSA-N
• Canonical SMILES: CC(=NNC(=O)CC#N)C(=O)C

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition

2-Cyano-N-(3-oxobutan-2-ylideneamino)acetamide (CAS: VCID VC15749256) is defined by the molecular formula C₇H₉N₃O₂ and a molecular weight of 167.17 g/mol. Its IUPAC name reflects the presence of a cyano group (-CN), an acetamide backbone, and a 3-oxobutan-2-ylideneamino substituent. The compound’s structural uniqueness lies in its conjugated system, which enables participation in diverse chemical reactions.

Table 1: Key Chemical Identifiers

Property	Value
Molecular Formula	C₇H₉N₃O₂
Molecular Weight	167.17 g/mol
IUPAC Name	2-Cyano-N-(3-oxobutan-2-ylideneamino)acetamide
SMILES	CC(=NNC(=O)CC#N)C(=O)C
InChI Key	KYBBSJHBCODQTM-UHFFFAOYSA-N
PubChem CID	2801723

Structural Features

The compound’s backbone includes:

• A cyanoacetamide moiety (-NC(=O)CC#N), which confers electrophilic reactivity at the α-carbon.

• A 3-oxobutan-2-ylideneamino group (-N=C(C(=O)C)CH₃), introducing ketone and imine functionalities. This conjugated system facilitates resonance stabilization and participation in cyclization reactions.

Synthesis and Reaction Pathways

Synthetic Routes

The synthesis of 2-cyano-N-(3-oxobutan-2-ylideneamino)acetamide typically involves condensation reactions between cyanoacetic acid derivatives and amines. A common approach utilizes 2-cyanoacetamide and 3-oxobutan-2-amine under acidic or basic conditions.

Example Protocol:

• Formation of the Imine Linkage: Reacting 3-oxobutan-2-amine with 2-cyanoacetamide in ethanol under reflux yields the target compound via nucleophilic acyl substitution.

• Purification: Crystallization from ethanol or chromatography isolates the product in >70% yield.

Reaction Mechanisms

The compound participates in reactions characteristic of its functional groups:

• Cycloadditions: The imine group (-N=C-) engages in [3+2] cycloadditions with nitrones to form tetrazole derivatives.

• Nucleophilic Substitution: The α-hydrogen of the cyanoacetamide moiety undergoes substitution with electrophiles like alkyl halides, forming branched derivatives.

Spectroscopic Characterization

Infrared (IR) Spectroscopy

Key IR absorptions include:

• ν(C≡N): 2240–2260 cm⁻¹ (strong, sharp).

• ν(C=O): 1680–1700 cm⁻¹ (amide I band).

• ν(N-H): 3300–3350 cm⁻¹ (amide II band).

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (DMSO-d₆):

  • δ 2.20 (s, 3H, CH₃).

  • δ 3.50 (s, 2H, CH₂CN).

  • δ 8.10 (s, 1H, N=CH).

• ¹³C NMR:

  • δ 170.5 (C=O, acetamide).
    δ 155.2 (C=N).
    δ 117.8 (C≡N).